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Abstract
This technical guide provides a comprehensive overview of the fundamental properties of 2-
Amino-2-(2-chlorophenyl)ethanol (CAS No. 127428-62-0), a substituted

phenylethanolamine. Due to the limited availability of in-depth experimental data in peer-

reviewed literature for this specific isomer, this guide consolidates available information from

chemical suppliers and databases, while also drawing logical inferences from the well-

documented chemistry of related structural analogs. The guide is intended for researchers,

scientists, and drug development professionals, offering a foundational understanding of its

chemical identity, basic physicochemical properties, and key safety considerations. This

document also outlines general methodologies for the synthesis and analysis of similar amino

alcohols, providing a framework for future research and development.

Introduction
2-Amino-2-(2-chlorophenyl)ethanol, also known as DL-2-Chlorophenylglycinol, is a chiral

amino alcohol. The phenylethanolamine scaffold is a critical structural motif present in a wide
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array of biologically active molecules and serves as a versatile building block in medicinal and

synthetic chemistry. The strategic placement of a chlorine atom on the ortho position of the

phenyl ring, combined with the amino and hydroxyl functional groups, imparts a unique

electronic and steric profile, suggesting its potential as a precursor for novel chemical entities.

While its para- and meta-substituted isomers, as well as the regioisomer 2-amino-1-(2-

chlorophenyl)ethanol, have been more extensively studied, this guide focuses specifically on

the 2-amino-2-(2-chlorophenyl) structural arrangement. The objective is to provide a centralized

resource of its known properties and to propose scientifically grounded, generalized protocols

for its synthesis and characterization, thereby facilitating further investigation into its potential

applications.

Chemical and Physical Properties
The fundamental physicochemical properties of 2-Amino-2-(2-chlorophenyl)ethanol are

summarized in the table below. It is important to note that some of these properties are

predicted or sourced from chemical supplier databases and may not have been experimentally

verified in peer-reviewed literature.

Property Value Source

IUPAC Name
2-Amino-2-(2-

chlorophenyl)ethanol

Synonyms DL-2-Chlorophenylglycinol [1]

CAS Number 127428-62-0 [2][3]

Molecular Formula C₈H₁₀ClNO [2][3]

Molecular Weight 171.62 g/mol [2][3]

Physical Form Solid

Boiling Point
318.7 ± 27.0 °C (at 760

mmHg)

Storage Temperature
2-8°C, keep in dark place, inert

atmosphere
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Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 2-Amino-2-(2-
chlorophenyl)ethanol is not readily available in published literature, a general and plausible

synthetic route can be conceptualized based on established organic chemistry principles and

analogous transformations. A common approach to synthesize such amino alcohols involves

the reduction of an α-amino ketone or a corresponding nitro alcohol precursor.

Proposed Synthetic Pathway
A logical synthetic approach would commence from 2-chloroacetophenone, as illustrated in the

workflow diagram below. This multi-step synthesis is a well-established method for preparing

phenylethanolamine derivatives.

2-Chloroacetophenone

α-Bromo-2-chloroacetophenone

Bromination (e.g., Br₂ in CH₃COOH)

2-Azido-1-(2-chlorophenyl)ethanone

Azidation (e.g., NaN₃ in acetone/water)

2-Amino-1-(2-chlorophenyl)ethanone

Reduction of Azide (e.g., H₂, Pd/C or PPh₃, H₂O)

2-Amino-2-(2-chlorophenyl)ethanol

Reduction of Ketone (e.g., NaBH₄ in methanol)
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Caption: Proposed synthetic workflow for 2-Amino-2-(2-chlorophenyl)ethanol.

General Experimental Protocol (Hypothetical)
The following is a generalized, hypothetical protocol that a researcher could use as a starting

point for the synthesis of 2-Amino-2-(2-chlorophenyl)ethanol. It is crucial to note that this

protocol has not been experimentally validated for this specific compound and would require

optimization and careful safety assessment.

Step 1: Bromination of 2-Chloroacetophenone

Dissolve 2-chloroacetophenone in a suitable solvent such as glacial acetic acid or

chloroform.

Slowly add a stoichiometric amount of bromine, dissolved in the same solvent, to the solution

at room temperature while stirring.

Continue stirring until the reaction is complete (monitored by TLC or GC).

Remove the solvent under reduced pressure to obtain crude α-bromo-2-

chloroacetophenone.

Step 2: Azidation of α-Bromo-2-chloroacetophenone

Dissolve the crude α-bromo-2-chloroacetophenone in a mixture of acetone and water.

Add sodium azide in portions while maintaining the temperature below 25°C.

Stir the mixture at room temperature for several hours until the reaction is complete.

Extract the product with a suitable organic solvent (e.g., ethyl acetate) and wash with water

and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate to yield 2-azido-1-(2-

chlorophenyl)ethanone.

Step 3: Reduction of the Azide
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Dissolve the azido ketone in a suitable solvent like methanol or ethanol.

Add a catalyst, such as 10% Palladium on carbon.

Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the

azide is fully reduced to the amine.

Filter off the catalyst and concentrate the filtrate to obtain 2-amino-1-(2-

chlorophenyl)ethanone.

Step 4: Reduction of the Ketone

Dissolve the amino ketone in methanol and cool the solution in an ice bath.

Add sodium borohydride in small portions.

Allow the reaction to warm to room temperature and stir until the ketone is completely

reduced.

Quench the reaction carefully with water and remove the methanol under reduced pressure.

Extract the aqueous layer with an organic solvent, dry the combined organic layers, and

concentrate to yield the crude 2-Amino-2-(2-chlorophenyl)ethanol.

Purification
The crude product can be purified by standard laboratory techniques such as:

Recrystallization: If the product is a solid, recrystallization from a suitable solvent system

(e.g., ethanol/water, ethyl acetate/hexanes) can be employed.

Column Chromatography: Silica gel chromatography using a gradient of a polar solvent (e.g.,

methanol) in a non-polar solvent (e.g., dichloromethane) is a common method for purifying

amino alcohols.

Analytical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b154041/docs?utm_src=pdf-body#an-in-depth-technical-guide-on-2-amino-2-2-chlorophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comprehensive analytical characterization is essential to confirm the identity and purity of the

synthesized compound. The following techniques are standard for the structural elucidation of

organic molecules.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would provide information on the number and types of protons and their

connectivity. Expected signals would include aromatic protons, a methine proton adjacent

to the amino and hydroxyl groups, a methylene group, and exchangeable protons for the

amine and hydroxyl groups.

¹³C NMR: Would show distinct signals for each unique carbon atom in the molecule,

including the aromatic carbons, the chiral carbon bearing the amino and hydroxyl groups,

and the methylene carbon.

Mass Spectrometry (MS): Would determine the molecular weight of the compound and

provide information about its fragmentation pattern, which can aid in structural confirmation.

Infrared (IR) Spectroscopy: Would identify the presence of key functional groups, such as O-

H and N-H stretches (typically in the 3200-3500 cm⁻¹ region), C-H stretches, and C-C and C-

Cl bonds.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with UV

detection would be suitable for assessing the purity of the compound and for quantitative

analysis.

Gas Chromatography (GC): GC coupled with a Flame Ionization Detector (FID) or a Mass

Spectrometer (GC-MS) could also be used for purity assessment, provided the compound is

sufficiently volatile and thermally stable. Derivatization may be necessary to improve its

chromatographic properties.

The following diagram illustrates a general workflow for the analytical characterization of the

synthesized product.
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Crude Product

Purification (Recrystallization or Chromatography)

Purity Assessment (HPLC or GC) Structural Confirmation

¹H NMR & ¹³C NMR Mass Spectrometry IR Spectroscopy

Click to download full resolution via product page

Caption: General workflow for the purification and analytical characterization of 2-Amino-2-(2-
chlorophenyl)ethanol.

Potential Applications and Biological Activity
While there is no specific information regarding the biological activity or applications of 2-
Amino-2-(2-chlorophenyl)ethanol in the public domain, its structural similarity to known

pharmacologically active compounds suggests potential areas for investigation.

Phenylethanolamines are known to interact with various biological targets, including adrenergic

receptors.

Derivatives of structurally similar compounds have been investigated for a range of activities,

including their use as intermediates in the synthesis of anticancer agents and other therapeutic

compounds.[4][5] The unique substitution pattern of 2-Amino-2-(2-chlorophenyl)ethanol
makes it an interesting candidate for inclusion in screening libraries for drug discovery

programs.

Safety and Handling
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Based on available supplier safety data, 2-Amino-2-(2-chlorophenyl)ethanol is classified as

harmful if swallowed (H302). As with any chemical, it should be handled with appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work

should be conducted in a well-ventilated area or a fume hood. For more detailed safety

information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Amino-2-(2-chlorophenyl)ethanol is a chemical entity with potential for further exploration

in medicinal and materials chemistry. This guide has consolidated the currently available

information on its fundamental properties and has provided a scientifically sound, albeit

hypothetical, framework for its synthesis and characterization. It is hoped that this document

will serve as a valuable resource for researchers and stimulate further investigation into the

properties and potential applications of this and related compounds. The lack of extensive

peer-reviewed data underscores the opportunity for novel research in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b154041?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

